Cas no 162112-29-0 (2-Anthracenecarboxylicacid, 9,10-dihydro-3,8-dihydroxy-7,10-dimethyl-9-oxo- (9CI))

• Product Name: 2-Anthracenecarboxylicacid, 9,10-dihydro-3,8-dihydroxy-7,10-dimethyl-9-oxo- (9CI)
• CAS No: 162112-29-0
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 172693
• PubChem ID: 71355863
• Update Time: 2025-04-19

2-Anthracenecarboxylicacid, 9,10-dihydro-3,8-dihydroxy-7,10-dimethyl-9-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenecarboxylicacid, 9,10-dihydro-3,8-dihydroxy-7,10-dimethyl-9-oxo- (9CI)
• Q 6916Z
• 3,8-dihydroxy-7,10-dimethyl-9-oxo-10H-anthracene-2-carboxylic acid
• 3,8-DIHYDROXY-7,10-DIMETHYL-9-OXO-9,10-DIHYDROANTHRACENE-2-CARBOXYLIC ACID
• 162112-29-0
• DTXSID00780097

• Inchi： 1S/C17H14O5/c1-7-3-4-9-8(2)10-6-13(18)12(17(21)22)5-11(10)16(20)14(9)15(7)19/h3-6,8,18-19H,1-2H3,(H,21,22)
• InChI Key： BGIVZBXTQZTVHZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C(=CC=2C(C)C2C=CC(C)=C(C=21)O)O

Computed Properties

• Exact Mass: 298.08412
• Monoisotopic Mass: 298.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83